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Cat. No.: B1680118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NSC12 is a potent, orally available small molecule that functions as a pan-Fibroblast Growth

Factor (FGF) trap.[1][2] It effectively inhibits the interaction between various FGF ligands and

their receptors (FGFRs), a signaling axis frequently dysregulated in various cancers and other

proliferative diseases.[1][3][4][5] By sequestering FGFs, NSC12 prevents the activation of

downstream signaling pathways, thereby impeding FGF-dependent tumor growth,

angiogenesis, and metastasis.[1][6] Proper preparation of NSC12 stock solutions is a critical

first step for accurate and reproducible in vitro studies investigating its therapeutic potential.

This document provides a detailed protocol for the preparation, storage, and application of

NSC12 stock solutions in a cell culture setting.

Data Presentation
For ease of reference and experimental planning, the following table summarizes the key

quantitative data for NSC12.
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Parameter Value Solvent/Conditions Source(s)

Molecular Weight 484.52 g/mol - [1]

Molecular Formula C₂₄H₃₄F₆O₃ - [1]

CAS Number 102586-30-1 - [1][7]

Solubility
~10.3 mg/mL (21.25

mM)

Fresh, anhydrous

DMSO
[1]

~63 mg/mL Ethanol [1]

~2 mg/mL DMF [8]

~0.1 mg/mL
Ethanol:PBS (pH 7.2)

(1:2)
[8]

Insoluble Water [1]

Powder Storage 3 years at -20°C From date of receipt [1]

Stock Solution

Storage
1 year at -80°C In solvent [1]

1 month at -20°C In solvent [1][3][9]

Recommended In

Vitro Working

Concentration

1.0 - 15 µM
Varies by cell line and

experimental design
[1][10]

Experimental Protocols
Materials

NSC12 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes or cryovials

Sterile, disposable serological pipettes and pipette tips
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Vortex mixer

Calibrated analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM NSC12 Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting

concentration for subsequent dilutions.

Pre-weighing Preparation: In a sterile environment, such as a laminar flow hood, carefully

weigh the desired amount of NSC12 powder. To prepare 1 mL of a 10 mM stock solution,

you will need 4.85 mg of NSC12 (Molecular Weight: 484.52 g/mol ). Calculation: (10 mmol/L)

* (1 L/1000 mL) * (484.52 g/mol ) * (1000 mg/g) * 1 mL = 4.85 mg

Dissolution: Transfer the weighed NSC12 powder into a sterile microcentrifuge tube. Add the

calculated volume of anhydrous DMSO. For a 10 mM solution, add 1 mL of DMSO for every

4.85 mg of NSC12.

Vortexing: Tightly cap the tube and vortex thoroughly until the NSC12 is completely

dissolved. The solution should be clear and free of any particulate matter. Gentle warming

(e.g., in a 37°C water bath) for a few minutes can aid dissolution if necessary.

Sterilization (Optional but Recommended): To ensure sterility for cell culture use, filter the

stock solution through a 0.22 µm DMSO-compatible sterile filter into a new sterile tube. This

step is crucial if the initial weighing was not performed in a sterile environment.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in

sterile cryovials.[1][3] Label each aliquot clearly with the compound name, concentration,

date of preparation, and solvent.

Long-term Storage: Store the aliquots at -80°C for up to one year.[1] For short-term storage,

aliquots can be kept at -20°C for up to one month.[1][3][9]

Protocol for Preparing Working Solutions
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Thawing the Stock Solution: Remove one aliquot of the NSC12 stock solution from the

freezer and allow it to thaw completely at room temperature.

Calculating Dilutions: Determine the final concentration of NSC12 you wish to use in your

experiment (e.g., 10 µM). Calculate the volume of stock solution needed to achieve this

concentration in your final culture volume. For example, to make 1 mL of a 10 µM working

solution from a 10 mM stock, you would need 1 µL of the stock solution (a 1:1000 dilution).

Preparing the Working Solution: It is recommended to perform a serial dilution. First, prepare

an intermediate dilution of the stock solution in fresh, pre-warmed complete cell culture

medium. Then, add the appropriate volume of this intermediate dilution to your cell culture

wells to achieve the final desired concentration. This method ensures a more homogenous

distribution of the compound in the culture medium.

Important Note: The final concentration of DMSO in the cell culture medium should be kept

low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Always include a vehicle

control (medium with the same final concentration of DMSO) in your experiments.

Mandatory Visualizations
NSC12 Mechanism of Action: FGF Signaling Inhibition
The following diagram illustrates the mechanism by which NSC12 inhibits FGF signaling.
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Caption: NSC12 acts as an FGF trap, preventing FGF from binding to its receptor and inhibiting

downstream signaling.

Experimental Workflow: Preparing NSC12 Stock
Solution
This diagram outlines the key steps in the preparation of NSC12 stock solutions.
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1. Weigh NSC12 Powder

2. Add Anhydrous DMSO

3. Vortex to Dissolve

4. Sterile Filter (Optional)

5. Aliquot into Cryovials

6. Store at -80°C (Long-term)
or -20°C (Short-term)

Click to download full resolution via product page

Caption: Workflow for the preparation and storage of NSC12 stock solutions for cell culture

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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